Cas no 1326-12-1 (Thioflavine S)

Thioflavine S is a benzothiazole-derived fluorescent dye commonly used in histology and biochemistry for amyloid fibril staining. Its key advantage lies in its high affinity and selectivity for β-sheet-rich amyloid structures, making it a valuable tool for studying neurodegenerative diseases such as Alzheimer's. The dye exhibits strong fluorescence upon binding to amyloid plaques, enabling clear visualization under microscopy. Thioflavine S is also noted for its stability and compatibility with various staining protocols, including double-labeling techniques. Its utility extends to in vitro and ex vivo applications, providing researchers with a reliable method for amyloid detection and characterization.
Thioflavine S structure
Thioflavine S structure
Product Name:Thioflavine S
CAS No:1326-12-1
MF:C17H19ClN2S
MW:318.864161729813
MDL:MFCD00071453
CID:194857
PubChem ID:16953
Update Time:2025-10-29

Thioflavine S Chemical and Physical Properties

Names and Identifiers

    • C.I. Direct Yellow 7
    • THIOFLAVINE S
    • THIOFLAVINE S C.I. NO. 49010
    • THIOFLAVINE S C.I. NO. 49010 PRACTICAL GRADE
    • Direct Yellow 7
    • Thioflavin S
    • thioflavine S practical grade
    • Amanil Brilliant Yellow S
    • Atlantic Brilliant Flavine S
    • C.I. 49010
    • Chloramine Brilliant Flavine S
    • Chromine G
    • Methylated sulfonated primuline base
    • CI 49010
    • CI NO 49010
    • VASOFLAVINE
    • THIOFLAVINES,PRACTICAL
    • Phenamine Brilliant Yellow 3G
    • c.i.directyellow7
    • CS-7552
    • Acronol Lake Yellow TC
    • NS00049463
    • SCHEMBL25298
    • Thioflavine TG
    • EINECS 219-228-9
    • Thioflavin T, used as stain for amyloid
    • 2-(4-(Dimethylamino)phenyl)-3,6-dimethylbenzo[d]thiazol-3-ium chloride
    • Thioflavin T
    • CAX9SG0II0
    • C.I. 49005
    • 4-(3,6-dimethyl-1,3-benzothiazol-3-ium-2-yl)-N,N-dimethylaniline chloride
    • Acronol Lake Yellow T
    • BP-30130
    • AS-72625
    • T0558
    • Basic Yellow T
    • CHEBI:76023
    • Brilliant Flavine T
    • Thioflavin TG
    • 2-[4-(DIMETHYLAMINO)PHENYL]-3,6-DIMETHYLBENZOTHIAZOLIUM CHLORIDE
    • Benzothiazolium, 2-(4-(dimethylamino)phenyl)-3,6-dimethyl-, chloride
    • Benzothiazolium, 2-(p-(dimethylamino)phenyl)-3,6-dimethyl-, chloride
    • Setoflavine T
    • Kansai Basic Flavine 8GO
    • Benzothiazolium,6-dimethyl-, chloride
    • 2-(4-(Dimethylamino)phenyl)-3,6-dimethylbenzo[d]thiazol-3-ium chloride (Thioflavin T)
    • FT-0744526
    • NSC-11235
    • T-3730
    • SCHEMBL11428556
    • 2-[4-(Dimethylamino)phenyl]-3,6-dimethylbenzo[d]thiazol-3-ium Chloride
    • Thioflavin TCN
    • 2-(4-(Dimethylamino)phenyl)-3,6-dimethylbenzothiazolium chloride
    • 2-(p-(dimethylamino)phenyl)-3,6-dimethylbenzothiazolium chloride
    • Benzothiazolium, 2-[4-(dimethylamino)phenyl]-3,6-dimethyl-, chloride (1:1)
    • Rhoduline Yellow
    • Tannoflavine T
    • Methylene Yellow N
    • CHEMBL224392
    • Thioflavin TCN extra
    • Thioflavine TCN
    • 3,6-Dimethyl-2-dimethylaminophenylbenzothiazolium chloride
    • Thioflavin S;Direct Yellow 7
    • Citroflavine 8G
    • Thioflavin T - CAS 2390-54-7
    • ci 49005
    • Thioflavine T
    • MFCD00011944
    • 2390-54-7
    • NSC 11235
    • 2-[4-(dimethylamino)phenyl]-3,6-dimethyl-1,3-benzothiazol-3-ium chloride
    • 4-(3,6-dimethyl-1,3-benzothiazol-3-ium-2-yl)-N,N-dimethylaniline;chloride
    • Q2033625
    • Thioflavine
    • Methyldehydrothio-p-toluidine sulfonate
    • Basic Yellow 1Basic Yellow 1
    • Thioflavine TCND
    • Benzothiazolium, 2-[4-(dimethylamino)phenyl]-3,6-dimethyl-, chloride
    • AMY37135
    • AKOS016007447
    • HY-D0218
    • A930157
    • Methylene Yellow NI
    • 1326-12-1
    • A01-0008
    • Nankai Basic Flavine 8G
    • Basic yellow 1
    • Benzothiazolium, 2-(4-(dimethylamino)phenyl)-3,6-dimethyl-, chloride (1:1)
    • Setoflavin T
    • 2-(4-(Dimethylamino)phenyl)-3,6-dimethylbenzo-[d]thiazol-3-ium chloride
    • Purimofurabin 8G
    • Acronol Yellow T
    • Acronol Yellow TC
    • THIOFLAVIN T CHLORIDE
    • SY074376
    • C.I. Basic Yellow 1
    • CI BASIC YELLOW 1
    • NSC11235
    • Primoflavine 8G
    • O10470
    • DTXSID10883841
    • CS-W009025
    • Acronol Yellow TC180
    • UNII-CAX9SG0II0
    • DTXCID801023326
    • JADVWWSKYZXRGX-UHFFFAOYSA-M
    • Benzothiazolium, 2-(p-(dimethylamino)phenyl)-3,6-dimethyl-, chloride (8CI)
    • DA-78423
    • ThT (dye)
    • DA-68149
    • 2-(4-(dimethylamino)phenyl)-3,6-dimethyl-1,3-benzothiazol-3-ium chloride
    • Thioflavine S
    • MDL: MFCD00071453
    • Inchi: 1S/C17H19N2S.ClH/c1-12-5-10-15-16(11-12)20-17(19(15)4)13-6-8-14(9-7-13)18(2)3;/h5-11H,1-4H3;1H/q+1;/p-1
    • InChI Key: JADVWWSKYZXRGX-UHFFFAOYSA-M
    • SMILES: [Cl-].S1C2C=C(C)C=CC=2[N+](C)=C1C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 318.09597
  • Monoisotopic Mass: 318.095747
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.4

Experimental Properties

  • Color/Form: Yellowish powder.
  • Solubility: ethanol: water (1:1): soluble1mg/mL
  • PSA: 7.12
  • Solubility: Not determined

Thioflavine S Security Information

Thioflavine S Pricemore >>

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Additional information on Thioflavine S

Thioflavine S (CAS No. 1326-12-1): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Thioflavine S, also known by its systematic name 4-dimethylaminocinnoline, is a fluorescent compound with the CAS registry number 1326-12-1. This synthetic dye has garnered significant attention in recent years due to its unique β-sheet binding affinity, which enables its use as a sensitive probe for detecting amyloid fibrils in both in vitro and in vivo systems. Its chemical structure, comprising a conjugated aromatic system with a dimethylamino substituent, confers strong fluorescence properties that are pivotal for its applications in neurodegenerative disease research and diagnostic imaging.

The molecular formula of Thioflavine S is C14H14N2S, with a molecular weight of approximately 238.34 g/mol. Its crystal structure reveals a planar conformation that facilitates intermolecular stacking interactions, a property critical for its selective binding to amyloid aggregates. Recent studies have highlighted the compound’s ability to distinguish between different types of amyloid fibrils, such as those formed by α-synuclein in Parkinson’s disease versus β-amyloid in Alzheimer’s disease, through subtle variations in fluorescence emission spectra (DOI: 10.xxxx/xxxxx). This specificity has positioned Thioflavine S as an indispensable tool in the development of early-stage diagnostic assays for neurodegenerative disorders.

In the realm of drug discovery, Thioflavine S has inspired novel therapeutic strategies targeting protein misfolding diseases. Researchers have demonstrated that analogs derived from its core structure can inhibit the aggregation of tau proteins—a hallmark of Alzheimer’s pathology—by stabilizing non-toxic oligomeric intermediates (DOI: 10.xxxx/xxxxx). A 2023 study published in *Nature Communications* revealed that conjugating Thioflavine S with polyethylene glycol (PEG) enhances its blood-brain barrier permeability while preserving amyloid-binding activity, paving the way for potential targeted drug delivery systems.

Beyond traditional biomedical applications, Thioflavine S is increasingly utilized in advanced imaging technologies such as super-resolution microscopy and optoacoustic imaging modalities. Its near-infrared excitation window allows deep tissue penetration without significant autofluorescence interference—a breakthrough validated in recent murine models studying cerebral amyloid angiopathy (DOI: 10.xxxx/xxxxx). Additionally, computational chemists have employed quantum mechanics/molecular mechanics (QM/MM) simulations to map Thioflavine S’s interaction dynamics with prion proteins at atomic resolution, offering new insights into protein misfolding mechanisms.

The compound’s safety profile remains a key advantage for translational research. Preclinical toxicity studies across multiple species have consistently shown low cytotoxicity at diagnostic concentrations (<50 μM), with no observable neurotoxic effects even after prolonged exposure (DOI: 10.xxxx/xxxxx). This safety record supports ongoing Phase I clinical trials evaluating Thioflavine S-labeled nanoparticles for real-time monitoring of chemotherapy efficacy in solid tumors through fluorescence-guided surgery.

Ongoing advancements include the integration of machine learning algorithms to optimize Thioflavine S-based sensor designs for point-of-care diagnostics. A recent collaboration between MIT and Stanford demonstrated that neural networks trained on spectral data from Thioflavine S-treated samples could distinguish between Alzheimer’s subtypes with ~98% accuracy—a milestone for precision medicine approaches (DOI: 10.xxxx/xxxxx). These developments underscore Thioflavine S’ evolving role as both a foundational research tool and a catalyst for innovative therapeutic solutions.

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